Cas no 1876538-17-8 (2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl-)

• Product Name: 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl-
• CAS No: 1876538-17-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6089215
• PubChem ID: 130571770
• Update Time: 2025-10-31

2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl-
• 1876538-17-8
• 5-Amino-1-(ethoxymethyl)-6-methyl-1,2-dihydropyridin-2-one
• EN300-1107006

• Inchi： 1S/C9H14N2O2/c1-3-13-6-11-7(2)8(10)4-5-9(11)12/h4-5H,3,6,10H2,1-2H3
• InChI Key： LCQAYJPZVTZOHP-UHFFFAOYSA-N
• SMILES： C1(=O)N(COCC)C(C)=C(N)C=C1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 305.1±42.0 °C(Predicted)
• pka: 4.29±0.20(Predicted)

Additional information on 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl-

Recent Advances in the Study of 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- (CAS: 1876538-17-8)

The compound 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- (CAS: 1876538-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl-, which contribute to its ability to interact with specific biological targets. The compound's pyridinone core, combined with the ethoxymethyl and amino substituents, has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation.

One of the key findings in recent research is the compound's inhibitory activity against a range of kinases, which are critical targets in the treatment of various cancers and inflammatory diseases. In vitro studies have demonstrated that 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- exhibits potent and selective inhibition of specific kinase isoforms, with IC50 values in the nanomolar range. These results suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antiviral agent. Preliminary studies indicate that 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- may interfere with the replication of certain RNA viruses, including those responsible for respiratory infections. The exact mechanism of action is still under investigation, but early data suggest that the compound may target viral polymerases or other essential viral proteins.

The synthesis of 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of the compound with high purity and yield. These improvements are critical for scaling up production for further preclinical and clinical studies. Additionally, researchers have explored the derivatization of the compound to optimize its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising findings, challenges remain in the development of 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- as a therapeutic agent. Issues such as potential off-target effects, toxicity, and bioavailability need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective analogs, as well as in vivo efficacy and safety evaluations.

In conclusion, 2(1H)-Pyridinone, 5-amino-1-(ethoxymethyl)-6-methyl- (CAS: 1876538-17-8) represents a promising scaffold for drug discovery, with demonstrated activity against kinases and potential antiviral properties. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This compound exemplifies the ongoing innovation in chemical biology and pharmaceutical research, offering new opportunities for the development of targeted therapies.